Cas no 118994-91-5 (5-Oxazolecarbonyl chloride)

5-Oxazolecarbonyl chloride structure
5-Oxazolecarbonyl chloride structure
Product Name:5-Oxazolecarbonyl chloride
CAS No:118994-91-5
MF:C4H2ClNO2
MW:131.517179965973
CID:3670719
PubChem ID:21284958
Update Time:2025-04-22

5-Oxazolecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 5-Oxazolecarbonyl chloride
    • 1,3-Oxazole-5-carbonyl chloride
    • 118994-91-5
    • SCHEMBL248524
    • oxazole-5-carbonyl chloride
    • MDL: MFCD20482872
    • Inchi: 1S/C4H2ClNO2/c5-4(7)3-1-6-2-8-3/h1-2H
    • InChI Key: WTMXQJKXFQLPLT-UHFFFAOYSA-N
    • SMILES: C(Cl)(C1OC=NC=1)=O

Computed Properties

  • Exact Mass: 130.9774060Da
  • Monoisotopic Mass: 130.9774060Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.1Ų
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